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Compound of Interest

Compound Name: Phenol;tetrahydrate

Cat. No.: B15416212

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular properties of phenol
tetrahydrate, a hydrated form of the aromatic organic compound, phenol. This document is
intended for an audience with a strong scientific background, including researchers and
professionals in the fields of chemistry and drug development.

Molecular Formula and Weight

Phenol is an aromatic organic compound with the molecular formula CeHsOH.[1] The term
"tetrahydrate" indicates the association of four molecules of water with one molecule of phenol.
Therefore, the molecular formula of phenol tetrahydrate is CeHsO-4H20.

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
Phenol has a molecular weight of approximately 94.11 g/mol .[2][3][4][5] The molecular weight
of water (Hz20) is approximately 18.015 g/mol .

The total molecular weight of phenol tetrahydrate is calculated as follows:
e Molecular Weight of Phenol: 94.11 g/mol
¢ Molecular Weight of four Water Molecules: 4 * 18.015 g/mol = 72.06 g/mol

» Total Molecular Weight of Phenol Tetrahydrate: 94.11 g/mol + 72.06 g/mol = 166.17 g/mol
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This data is summarized in the table below for clarity and ease of comparison.

Compound Molecular Formula Molecular Weight ( g/mol )
Phenol CeHeO 94.11[2][4]

Water H20 18.015

Phenol Tetrahydrate CeHe0O-4H20 166.17

Conceptual Formation of Phenol Tetrahydrate

The formation of phenol tetrahydrate involves the hydration of a phenol molecule with four
molecules of water. This interaction is primarily driven by hydrogen bonding between the
hydroxyl group of phenol and the water molecules.
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Caption: Formation of Phenol Tetrahydrate from Phenol and Water.

Experimental Protocols

Detailed experimental protocols for the specific synthesis and characterization of phenol
tetrahydrate are not readily available in standard chemical literature, as it is not a commonly
isolated or utilized hydrate. However, a general methodology for the preparation and analysis
of a hydrated organic compound like phenol tetrahydrate can be proposed.

3.1. Synthesis of Phenol Tetrahydrate

A general approach to forming a hydrate of an organic compound involves dissolving the
anhydrous compound in water and inducing crystallization at a controlled temperature.
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» Materials: Anhydrous Phenol, Distilled Water.
e Procedure:

o Dissolve a known quantity of anhydrous phenol in a minimal amount of distilled water at a
slightly elevated temperature to ensure complete dissolution.

o Slowly cool the saturated solution to a temperature below the freezing point of the
solution. The precise temperature would need to be determined empirically.

o Allow crystals to form over a period of several hours to days.
o Isolate the crystals by filtration.

o Gently dry the crystals under controlled humidity to prevent efflorescence (loss of water of
hydration).

3.2. Characterization of Phenol Tetrahydrate

To confirm the formation and stoichiometry of phenol tetrahydrate, a combination of analytical
techniques would be employed.

o Thermogravimetric Analysis (TGA): To determine the water content by measuring the mass
loss upon heating. A weight loss corresponding to four moles of water per mole of phenol
would be expected.

« Differential Scanning Calorimetry (DSC): To determine the melting point and observe phase
transitions associated with dehydration.

« Infrared (IR) Spectroscopy: To observe shifts in the O-H stretching frequencies, indicating
hydrogen bonding between phenol and water molecules.

» X-ray Crystallography: To determine the precise three-dimensional structure of the crystal
lattice, confirming the arrangement of phenol and water molecules.

Experimental Workflow
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The following diagram illustrates a logical workflow for the synthesis and characterization of
phenol tetrahydrate.
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Caption: General Experimental Workflow for Phenol Tetrahydrate.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15416212?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15416212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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